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Compound of Interest

1-(3-Chloropropoxy)-2-
Compound Name:

fluorobenzene
CAS No.: 71662-36-7
Cat. No.: B8816812

Get Quote

\ J

Welcome to the technical support center for the synthesis of 1-(3-chloropropoxy)-2-
fluorobenzene. This guide is designed for researchers, scientists, and drug development
professionals to navigate the common challenges and impurities encountered during this
synthetic procedure. Here, we provide in-depth troubleshooting guides and frequently asked
questions (FAQs) to ensure the integrity and success of your experiments.

I. Reaction Overview: Williamson Ether Synthesis

The synthesis of 1-(3-chloropropoxy)-2-fluorobenzene is typically achieved through a
Williamson ether synthesis. This well-established reaction involves the nucleophilic substitution
(SN2) of a halide by an alkoxide. In this specific case, 2-fluorophenol is deprotonated by a base
to form the 2-fluorophenoxide ion, which then acts as a nucleophile, attacking the electrophilic
carbon of 1-bromo-3-chloropropane.

Reaction Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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